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Compound of Interest

Compound Name: Shellolic acid

Cat. No.: B3052732 Get Quote

A Comprehensive Resource for Researchers,
Scientists, and Drug Development Professionals
Shellolic acid is a prominent alicyclic sesquiterpenoid component derived from shellac, a

natural resin secreted by the lac insect, Kerria lacca.[1] As a complex, polyfunctional molecule,

a thorough understanding of its physicochemical properties is paramount for its application in

research and development, particularly in the fields of natural product chemistry, materials

science, and pharmaceuticals. This guide provides a detailed overview of the core

physicochemical characteristics of shellolic acid, methods for its isolation, and a summary of

its known biological activities.

Core Physicochemical Data
The fundamental physicochemical properties of shellolic acid have been compiled from

various sources to provide a quick reference for researchers. These properties are essential for

predicting its behavior in different chemical and biological systems.
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Property Value Source(s)

Molecular Formula C₁₅H₂₀O₆ [1][2]

Molecular Weight 296.32 g/mol [1][2]

CAS Registry Number 4448-95-7 [1][2]

Melting Point 204-207 °C [1][2]

Appearance Crystalline solid [1][2]

Percent Composition
C: 60.80%, H: 6.80%, O:

32.40%
[2]

Solubility Profile
The solubility of shellolic acid is a critical parameter for its handling, formulation, and

biological absorption. As a component of shellac, its solubility is pH-dependent due to the

presence of carboxylic acid functional groups.

Aqueous Solubility: Shellolic acid is generally insoluble in water under acidic conditions.[3]

[4] Its solubility increases with a rise in pH, becoming soluble in alkaline solutions.[3][4] This

pH-dependent solubility is a characteristic feature of shellac and its constituent acids, making

them suitable for applications such as enteric coatings for pharmaceuticals.[5][6][7]

Organic Solvent Solubility: Shellolic acid is soluble in alcohols, such as ethanol, and other

polar organic solvents like ketones.[3] It exhibits partial or no solubility in non-polar organic

solvents like benzene, esters, and glycerol.[3][4]

Acidity
The acidic nature of shellolic acid is attributed to its carboxylic acid groups. While a specific

pKa value for isolated shellolic acid is not readily available in the reviewed literature, the pKa

of different types of shellac, of which shellolic acid is a major component, ranges from 5.8 to

6.1.[5] This value indicates that shellac and its constituent acids are weak acids. The

determination of the pKa for shellac is typically performed through acid-base back titrations.[5]
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Spectroscopic analysis is fundamental for the structural elucidation and identification of

shellolic acid.

UV Spectroscopy: The dimethyl ester of shellolic acid exhibits a maximum UV absorption

(λmax) at 231 nm in ethanol.[2]

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is a key

technique for characterizing shellac components. In ESI negative mode, shellolic acid can

be identified, and its fragmentation patterns in MS/MS experiments help in its structural

confirmation.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for the detailed structural analysis of shellolic acid and its derivatives, allowing for

the assignment of its complex stereochemistry.[10]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in shellolic acid, such as hydroxyl (-OH) and carboxylic acid

(C=O) groups.[10]

Experimental Protocols: Isolation of Constituent
Acids from Shellac
Shellolic acid is obtained through the hydrolysis of shellac. The following is a generalized

protocol for the isolation of the constituent acids from shellac, which includes shellolic acid.

Objective: To hydrolyze shellac resin to liberate its constituent acids for subsequent separation

and purification.

Materials:

Shellac resin (seedlac or other grades)

Sodium hydroxide (NaOH) solution (e.g., 20% w/v)

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) for acidification

Organic solvents for extraction (e.g., diethyl ether, ethyl acetate)
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Deionized water

Filter paper and funnel

Separatory funnel

Rotary evaporator

Methodology:

Saponification (Alkaline Hydrolysis):

1. Dissolve a known quantity of shellac resin in an aqueous solution of sodium hydroxide.

The concentration of NaOH can be optimized, with studies showing 20% NaOH to be

effective for the isolation of aleuritic acid, another major component.[11]

2. Heat the mixture under reflux for several hours to ensure complete hydrolysis of the ester

bonds within the shellac polymer.[12]

3. After hydrolysis, the solution will contain the sodium salts of the constituent acids,

including shellolic acid.

Acidification and Precipitation:

1. Cool the reaction mixture to room temperature.

2. Slowly add a mineral acid, such as HCl or H₂SO₄, to the solution while stirring until the pH

becomes acidic. This will protonate the carboxylate salts, causing the free acids to

precipitate out of the solution.

Separation and Extraction:

1. The precipitated acids can be collected by filtration.

2. Alternatively, the acidified aqueous solution can be subjected to liquid-liquid extraction

using an appropriate organic solvent like diethyl ether or ethyl acetate. The organic layer

will contain the mixture of liberated acids.
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Purification:

1. The crude mixture of acids obtained can be further purified using techniques such as

column chromatography on silica gel.

2. Gradient elution with a solvent system of increasing polarity (e.g., hexane-ethyl acetate) is

typically employed to separate the individual acid components based on their polarity.

3. Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify

and pool those containing pure shellolic acid.

Characterization:

1. The purified shellolic acid can be characterized using the spectroscopic methods

mentioned above (NMR, MS, IR) to confirm its identity and purity.

Biological Activity
Shellolic acid and its derivatives have been evaluated for various biological activities. Studies

on shellolic esters have shown that they are generally inactive against several human cancer

cell lines (HepG2, MCF-7, Hela, and C6).[10] This is consistent with the long-standing use of

shellac as a non-toxic material in food and pharmaceutical applications.[10] However, some

shellolic esters have demonstrated considerable antibacterial activity against Bacillus subtilis,

Escherichia coli, and Staphylococcus aureus.[10]
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Caption: Workflow for the isolation and characterization of shellolic acid from its natural

source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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